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Compound of Interest

Compound Name: Norethandrolone-d5

Cat. No.: B13838736

Get Quote

Executive Summary & Hazard Profile
Norethandrolone-d5 (17α-ethyl-19-nortestosterone-d5) is a deuterated synthetic anabolic-

androgenic steroid (AAS) primarily used as an internal standard in mass spectrometry (LC-

MS/MS) for anti-doping and forensic analysis.[1]

Effective disposal requires navigating a dual-regulatory landscape: DEA Schedule III

compliance (legal custody) and EPA RCRA environmental safety (chemical hazard).

Mishandling this compound risks federal non-compliance and environmental endocrine

disruption.
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Parameter Specification Operational Implication

CAS Number 3801-06-7 (Unlabeled)

Use parent CAS for general

safety data; d5 is chemically

equivalent for disposal.

DEA Status Schedule III (C-III)

CRITICAL: Inventory requires

strict chain-of-custody until

destruction.

Hazard Class Reprotoxin (Cat 1B)
Suspected carcinogen; potent

endocrine disruptor.

LogP (Lipophilicity) ~2.9 - 3.2

High adsorption to plastics;

rinse containers with organic

solvent before disposal.

RCRA Status Not P/U Listed

Classified as "Hazardous

Waste" due to

toxicity/ignitability (if in

solvent).

The Regulatory Intersection: DEA vs. EPA
As a researcher, you must distinguish between Inventory (usable or expired stock) and Waste

(experimental byproducts).

DEA Authority (The "Inventory" Rule): If the substance is in a distinct, retrievable form (neat

powder or stock solution), it remains a controlled substance. You cannot simply "throw it

away." It must be transferred to a Reverse Distributor or destroyed via witnessed, DEA-

approved methods (Form 41).

EPA Authority (The "Waste" Rule): Once the substance is irreversibly altered (e.g., dilute LC-

MS effluent, contaminated gloves), it becomes hazardous waste. The DEA generally defers

to environmental regulations for trace waste, provided the drug is non-retrievable.

Decision Logic & Workflow
The following decision tree illustrates the compliant path for Norethandrolone-d5 disposal.
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Norethandrolone-d5
(Material for Disposal)

Is it Retrievable Inventory?
(Neat Powder or Stock Solution)

PATH A: Reverse Distribution
(Preferred for Schedule III)

Yes (DEA Regulated)

Is it Liquid Waste?
(LC-MS Effluent/Dilutions)

No (Experimental Waste)

Complete DEA Form 41
(Registrant Record of Destruction)

FINAL DISPOSAL:
High-Temp Incineration

(>1000°C)

Transfer to
Authorized Facility

PATH B: Solvent Waste Stream
(Segregate Halogenated/Non-Halogenated)

Yes

PATH C: Solid Waste
(Gloves, Vials, Columns)

No

Hazardous Waste
Pickup

Biohazard/Chem
Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for separating DEA-regulated inventory from EPA-regulated

experimental waste.

Detailed Disposal Protocols
Protocol A: Disposal of Expired/Unused Inventory (DEA
Path)
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Applicability: Neat powder vials or high-concentration stock solutions (e.g., 1 mg/mL ampoules)

that are expired or no longer needed.

Do Not Dilute: Never dilute a Schedule III stock to "create" waste. This is considered

tampering with a controlled substance.

Select a Reverse Distributor: Contact a DEA-registered Reverse Distributor. This transfers

legal custody from your lab to them.

Why: This relieves you of the liability of physical destruction.

Documentation (Form 41):

If using a Reverse Distributor, they often handle the Form 41 submission, but you must

maintain the invoice and chain-of-custody records for 2 years.

If performing on-site destruction (rare and not recommended for small labs), you must

complete DEA Form 41 listing the NDC (if applicable) or chemical name, quantity, and

method of destruction. Two witnesses are required.[1][2]

Secure Storage: Keep the material in the locked safe until the Reverse Distributor picks it up.

Protocol B: Liquid Experimental Waste (EPA Path)
Applicability: LC-MS mobile phase waste, extraction supernatants, and working dilutions (<10

µg/mL).

Segregation:

Stream 1: Non-Halogenated Organics (e.g., Methanol/Acetonitrile mixtures containing

trace steroid).

Stream 2: Halogenated Organics (e.g., Dichloromethane extracts).

Container Selection: Use HDPE or glass carboys. Avoid standard LDPE for long-term

storage of chlorinated solvents.

Labeling:
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Label as "Hazardous Waste - Toxic/Ignitable."

Explicitly list "Trace Norethandrolone-d5" on the constituent list.

Deactivation (Prohibited): Do NOT attempt to oxidize with bleach (sodium hypochlorite).

Steroid rings are robust; partial oxidation can generate toxic chlorinated byproducts without

destroying the endocrine activity.

Protocol C: Solid Waste & Consumables
Applicability: SPE cartridges, syringe filters, contaminated gloves, and empty vials.

"Empty" Definition: A vial is RCRA-empty if less than 3% of the weight remains.

Scientist Tip: Because Norethandrolone is lipophilic (LogP ~3), it adsorbs to glass and

plastic. Triple rinse empty stock vials with methanol before discarding the vial. Add the

rinsate to the Liquid Waste (Protocol B).

Segregation:

Sharps: Needles/syringes go into rigid Sharps Containers.

Soft Solids: Gloves and paper towels go into "Chemically Contaminated Solid Waste"

(often yellow bags or specific bins), not regular trash.

Destruction: Ensure your facility's waste contractor uses incineration for this waste stream.

Landfilling steroidal waste contributes to environmental endocrine disruption.

Safety & Handling (The "Self-Validating" System)
To ensure the protocol works, the safety system must prevent exposure during the disposal

process.

PPE Barrier: Double-gloving is recommended.

Inner Glove: Latex or Nitrile (inspection layer).

Outer Glove: Nitrile (>0.11 mm thickness).
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Rationale: Solvents like acetonitrile (common in steroid LC-MS) permeate nitrile rapidly;

the double layer protects against the solvent vehicle carrying the steroid through the skin.

Engineering Controls: All transfers (liquid or solid) must occur inside a Class II Biological

Safety Cabinet (BSC) or a Chemical Fume Hood.

Validation: Verify face velocity is 80-100 fpm before opening any vial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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management-of-norethandrolone-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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